![molecular formula C21H22N2O4 B4409162 3-[4-(4-acetyl-2-methoxyphenoxy)butyl]-4(3H)-quinazolinone](/img/structure/B4409162.png)
3-[4-(4-acetyl-2-methoxyphenoxy)butyl]-4(3H)-quinazolinone
Overview
Description
3-[4-(4-acetyl-2-methoxyphenoxy)butyl]-4(3H)-quinazolinone, also known as AC-93253, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the quinazolinone family and has been shown to exhibit a wide range of biological activities. In
Mechanism of Action
The mechanism of action of 3-[4-(4-acetyl-2-methoxyphenoxy)butyl]-4(3H)-quinazolinone is not fully understood. However, it has been shown to inhibit the activity of certain enzymes and proteins, such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE-4). Inhibition of these enzymes and proteins can lead to a reduction in inflammation and tumor growth. This compound has also been shown to modulate the activity of certain neurotransmitters, such as dopamine and acetylcholine, which may contribute to its potential use in the treatment of neurological disorders.
Biochemical and Physiological Effects
This compound has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of inflammatory cytokines and prostaglandins. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells, leading to a reduction in tumor growth. Additionally, this compound has been shown to modulate the activity of certain neurotransmitters, which may contribute to its potential use in the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
One of the advantages of 3-[4-(4-acetyl-2-methoxyphenoxy)butyl]-4(3H)-quinazolinone is its wide range of biological activities, which makes it a promising lead compound for the development of new drugs. Additionally, the synthesis method of this compound has been optimized to yield high purity and high yield, which makes it suitable for large-scale production. However, one of the limitations of this compound is its low solubility in water, which may limit its use in certain experimental settings.
Future Directions
There are several future directions for research on 3-[4-(4-acetyl-2-methoxyphenoxy)butyl]-4(3H)-quinazolinone. One direction is to further investigate its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Another direction is to explore its potential use in the treatment of other types of cancer, such as breast cancer and lung cancer. Additionally, further research is needed to fully understand the mechanism of action of this compound and to identify potential drug targets. Finally, future research may focus on developing new synthesis methods for this compound that improve its solubility and yield.
Conclusion
In conclusion, this compound is a promising lead compound for the development of new drugs due to its wide range of biological activities. Its synthesis method has been optimized to yield high purity and high yield, and it has been extensively studied for its potential therapeutic applications. However, further research is needed to fully understand its mechanism of action and to identify potential drug targets. Additionally, new synthesis methods may be developed to improve its solubility and yield.
Scientific Research Applications
3-[4-(4-acetyl-2-methoxyphenoxy)butyl]-4(3H)-quinazolinone has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, antitumor, and antimicrobial activities. This compound has also been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurological disorders. Additionally, this compound has been shown to have potential as a lead compound for the development of new drugs.
properties
IUPAC Name |
3-[4-(4-acetyl-2-methoxyphenoxy)butyl]quinazolin-4-one | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N2O4/c1-15(24)16-9-10-19(20(13-16)26-2)27-12-6-5-11-23-14-22-18-8-4-3-7-17(18)21(23)25/h3-4,7-10,13-14H,5-6,11-12H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LKUNLJDBFQDTMI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=C(C=C1)OCCCCN2C=NC3=CC=CC=C3C2=O)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.